(2-(Trifluoromethyl)pyridin-3-yl)methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2-(Trifluoromethyl)pyridin-3-yl)methanamine dihydrochloride, also known as TFPAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.
Scientific Research Applications
Catalytic Applications
A study by Roffe et al. explored the synthesis of 1-(3-(pyridin-2-yl)phenyl)methanamine derivatives, which underwent C–H bond activation to afford unsymmetrical NCN′ pincer palladacycles. These palladacycles, similar in structure to the compound of interest, were characterized and showed good activity and selectivity in catalytic applications where the palladacycle remains in the Pd(II) state (Roffe et al., 2016).
Schiff Bases Synthesis and Potential Anticonvulsant Agents
Pandey and Srivastava synthesized a series of Schiff bases of 3-aminomethyl pyridine, through condensation with substituted aryl aldehydes/ketones. These compounds, structurally related to the target chemical, were screened for anticonvulsant activity, indicating potential applications in pharmaceuticals (Pandey & Srivastava, 2011).
Synthesis of Pesticide Precursors
Lu Xin-xin reviewed the synthesis processes of 2,3-dichloro-5-trifluoromethyl pyridine, a pyridine derivative containing fluorine like the compound , highlighting its wide use in synthesizing pesticides (Lu Xin-xin, 2006).
Functional Models for Methane Monooxygenases
Sankaralingam and Palaniandavar investigated diiron(III) complexes of tridentate 3N ligands, aiming to model methane monooxygenases. These complexes, related to the target compound through their pyridinyl components, were studied for their catalytic efficiency in selective hydroxylation of alkanes, showing potential in bio-inspired catalysis (Sankaralingam & Palaniandavar, 2014).
Imaging and Photocytotoxicity in Medical Research
Basu et al. synthesized iron(III) complexes with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, a ligand structurally similar to the target compound. These complexes were investigated for their photocytotoxic properties and potential applications in cellular imaging and cancer therapy, utilizing red light for activation (Basu et al., 2014).
properties
IUPAC Name |
[2-(trifluoromethyl)pyridin-3-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F3N2.2ClH/c8-7(9,10)6-5(4-11)2-1-3-12-6;;/h1-3H,4,11H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWINAZDYKAVZHU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(F)(F)F)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9Cl2F3N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.